Cas no 1110976-60-7 (4-(4-tert-butylbenzenesulfonyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline)

• Product Name: 4-(4-tert-butylbenzenesulfonyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline
• CAS No: 1110976-60-7
• MF: C₂₄H₂₅FN₂O₃S
• MW: 440.530308485031
• CID: 5386563
• Update Time: 2025-05-21

4-(4-tert-butylbenzenesulfonyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• [4-[[4-(1,1-Dimethylethyl)phenyl]sulfonyl]-6-fluoro-3-quinolinyl]-1-pyrrolidinylmethanone
• 4-(4-tert-butylbenzenesulfonyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline

• Inchi： 1S/C24H25FN2O3S/c1-24(2,3)16-6-9-18(10-7-16)31(29,30)22-19-14-17(25)8-11-21(19)26-15-20(22)23(28)27-12-4-5-13-27/h6-11,14-15H,4-5,12-13H2,1-3H3
• InChI Key： KAEXHDKTVZHYLD-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=C(C(C)(C)C)C=C2)(=O)=O)C2C(N=C1)=CC=C(F)C=2)(N1CCCC1)=O

Experimental Properties

• Density: 1.282±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.4±55.0 °C(Predicted)
• pka: -0.57±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 4-(4-tert-butylbenzenesulfonyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline

4-(4-Tert-Butylbenzenesulfonyl)-6-Fluoro-3-(Pyrrolidine-1-Carbonyl)Quinoline: A Comprehensive Overview

4-(4-Tert-butylbenzenesulfonyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, identified by the CAS number 1110976-60-7, has garnered significant attention in recent years due to its unique structural properties and promising biological activities. The molecule combines several functional groups, including a tert-butylbenzenesulfonyl group, a fluorine atom, and a pyrrolidine carbonyl group, all of which contribute to its versatile chemical behavior.

The quinoline core of this compound is a well-known heterocyclic structure that forms the basis of many biologically active molecules. Quinolines are widely studied for their potential as kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The addition of the tert-butylbenzenesulfonyl group at the 4-position introduces steric bulk and enhances the molecule's lipophilicity, which can improve its bioavailability. This modification also stabilizes the quinoline ring through resonance effects, making the compound more resistant to oxidative degradation.

The presence of a fluorine atom at the 6-position further modulates the electronic properties of the molecule. Fluorine substitution is a common strategy in drug design to enhance metabolic stability and improve pharmacokinetic profiles. In this case, the fluorine atom likely plays a role in fine-tuning the compound's interactions with biological targets, such as protein kinases or enzymes.

The pyrrolidine carbonyl group attached at the 3-position introduces an additional layer of complexity to the molecule. Pyrrolidine derivatives are known for their ability to form hydrogen bonds and interact with biological systems. The carbonyl group can act as a site for further functionalization or serve as a binding motif for specific receptors or enzymes. Recent studies have shown that such modifications can significantly enhance the potency and selectivity of quinoline-based compounds in therapeutic applications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel routes for synthesizing 4-(4-tert-butylbenzenesulfonyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline. These methods often involve multi-component reactions or catalytic processes that allow for precise control over the stereochemistry and regioselectivity of the product. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields and purity levels.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against various enzyme targets, including tyrosine kinases and serine/threonine kinases. These findings suggest its potential as a lead compound in the development of anticancer therapies. Additionally, preliminary studies indicate that it may exhibit anti-inflammatory properties by modulating cytokine production and reducing oxidative stress in cellular models.

From a materials science perspective, the unique electronic properties of this compound make it an attractive candidate for use in organic electronics. The quinoline core contributes to its semiconducting behavior, while the substituents enhance its stability under thermal and photochemical conditions. Researchers are currently investigating its potential as an active layer material in organic photovoltaic devices and field-effect transistors.

In conclusion, 4-(4-tert-butylbenzenesulfonyl)-6-fluoro-3-(pyrrolidine-1-carbonyl)quinoline represents a fascinating example of how strategic chemical modifications can unlock new functionalities in organic compounds. With ongoing research into its synthesis, biological activity, and materials applications, this compound holds great promise for advancing both medicinal chemistry and materials science.